Cas no 2171689-63-5 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonylpiperidine-2-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonylpiperidine-2-carboxylic acid
• CAS No: 2171689-63-5
• MF: C₂₇H₃₀N₂O₆
• MW: 478.536907672882
• CID: 5791124
• PubChem ID: 165745630
• Update Time: 2025-10-31

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171689-63-5
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxane-4-carbonyl]piperidine-2-carboxylic acid
• EN300-1484531
• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonylpiperidine-2-carboxylic acid

• Inchi： 1S/C27H30N2O6/c30-24(31)23-11-5-6-14-29(23)25(32)27(12-15-34-16-13-27)28-26(33)35-17-22-20-9-3-1-7-18(20)19-8-2-4-10-21(19)22/h1-4,7-10,22-23H,5-6,11-17H2,(H,28,33)(H,30,31)
• InChI Key： SWOGTRHSKMBDRR-UHFFFAOYSA-N
• SMILES： O1CCC(C(N2CCCCC2C(=O)O)=O)(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 478.21038668g/mol
• Monoisotopic Mass: 478.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 105Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonylpiperidine-2-carboxylic acid

Recent Advances in the Study of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonylpiperidine-2-carboxylic acid (CAS: 2171689-63-5)

The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonylpiperidine-2-carboxylic acid (CAS: 2171689-63-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel peptide-based drugs and targeted therapies. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the oxane ring system makes it a versatile intermediate in organic synthesis and drug design.

Recent studies have focused on the synthesis and optimization of this compound to enhance its stability, bioavailability, and pharmacological activity. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and high-performance liquid chromatography (HPLC) to achieve high purity and yield. The compound's ability to act as a building block for peptide conjugates has been particularly noteworthy, as it facilitates the development of targeted drug delivery systems with improved efficacy and reduced side effects.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's utility in the design of protease inhibitors. The oxane ring and piperidine moiety were found to interact favorably with the active sites of specific proteases, leading to potent inhibitory effects. This discovery opens new avenues for the treatment of diseases such as cancer and viral infections, where protease activity plays a critical role in pathogenesis.

Another significant development involves the use of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonylpiperidine-2-carboxylic acid in the synthesis of peptidomimetics. These synthetic analogs mimic the structure and function of natural peptides but exhibit enhanced metabolic stability and resistance to enzymatic degradation. Recent preclinical trials have shown that peptidomimetics derived from this compound exhibit promising activity against drug-resistant bacterial strains, highlighting its potential in addressing the global challenge of antimicrobial resistance.

Despite these advancements, challenges remain in the large-scale production and clinical translation of this compound. Issues such as scalability, cost-effectiveness, and regulatory compliance need to be addressed to fully realize its therapeutic potential. Ongoing research is focused on optimizing synthetic routes and exploring novel applications in drug delivery and diagnostics. Collaborative efforts between academia and industry are expected to accelerate the development of this compound into clinically viable therapeutics.

In conclusion, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxane-4-carbonylpiperidine-2-carboxylic acid (CAS: 2171689-63-5) represents a promising candidate in the field of chemical biology and medicinal chemistry. Its unique structural features and versatile applications make it a valuable tool for drug discovery and development. Future research should focus on addressing the current limitations and exploring its full potential in therapeutic interventions.